Cas no 333313-05-6 ([4-Ethyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid)

• Product Name: [4-Ethyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid
• CAS No: 333313-05-6
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 3073415
• Update Time: 2025-09-21

[4-Ethyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-Ethyl-5-(2-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid

• Inchi： 1S/C13H15N3O3S/c1-3-16-12(9-6-4-5-7-10(9)19-2)14-15-13(16)20-8-11(17)18/h4-7H,3,8H2,1-2H3,(H,17,18)
• InChI Key： QRFIVNJTVRDVRF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC=CC=2OC)N1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6